![molecular formula C13H12FNO3S B1417422 Ethyl 2-[(4-fluorophenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate CAS No. 297160-66-8](/img/structure/B1417422.png)
Ethyl 2-[(4-fluorophenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate
Overview
Description
Ethyl 2-[(4-fluorophenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate (EFTC) is a compound that has been studied for its potential applications in the field of biological and medical research. It is a member of the thiophene family of compounds, which are known for their aromaticity and electron-withdrawing properties. EFTC has been found to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer activities. In addition, EFTC has been used in a variety of laboratory experiments, including in vivo and in vitro studies.
Scientific Research Applications
Proteomics Research
EFOT is utilized in proteomics research , where it serves as a chemical probe to study protein interactions and functions. Its unique structure allows for selective binding to target proteins, aiding in the identification and quantification of proteins within complex biological samples .
Synthesis of Pyrimidine Derivatives
This compound is employed as a nucleophile in the synthesis of 2-amino-4-arylpyrimidine derivatives . These derivatives are significant in medicinal chemistry for their potential therapeutic properties, including antiviral and anticancer activities .
Palladacycle Complex Formation
EFOT is used in the preparation of ortho-metalated primary phenethylamines . These are precursors to complexes containing six-membered palladacycles, which are crucial intermediates in cross-coupling reactions used in organic synthesis .
Advanced Material Science
In material science, EFOT’s thiophene derivative is key in developing organic semiconductors. These semiconductors are essential for creating flexible electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.
Drug Development
The compound’s ability to act as a building block for various bioactive molecules makes it valuable in drug development. It can be used to create small molecule libraries for high-throughput screening against a range of biological targets .
Analytical Chemistry
EFOT can be used as a standard or reference compound in analytical chemistry to calibrate instruments or validate analytical methods, ensuring the accuracy and reliability of chemical analyses .
properties
IUPAC Name |
ethyl 5-(4-fluorophenyl)imino-3-hydroxy-2H-thiophene-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO3S/c1-2-18-13(17)11-10(16)7-19-12(11)15-9-5-3-8(14)4-6-9/h3-6,16H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFZDOQYERRBWHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(CSC1=NC2=CC=C(C=C2)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(4-fluorophenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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